Cas no 53603-16-0 (Hexyl Methanethiosulfonate)
Hexyl Methanethiosulfonate structure
Product Name:Hexyl Methanethiosulfonate
CAS No:53603-16-0
MF:C7H16O2S2
MW:196.330739974976
CID:826099
PubChem ID:5150608
Update Time:2025-04-19
Hexyl Methanethiosulfonate Chemical and Physical Properties
Names and Identifiers
-
- Hexyl Methanethiosulfonate
- 1-methylsulfonylsulfanylhexane
- HMTS
- Methanesulfonothioic Acid S-Hexyl Ester
- HMTS; Methanesulfonothioic Acid S-Hexyl Ester;
- S-Hexyl methanesulfonothioate
- SCHEMBL5717938
- DTXSID00408820
- AKOS006278359
- 53603-16-0
- 1-(METHANESULFONYLSULFANYL)HEXANE
-
- Inchi： 1S/C7H16O2S2/c1-3-4-5-6-7-10-11(2,8)9/h3-7H2,1-2H3
- InChI Key： LQICNBQQUNSDDJ-UHFFFAOYSA-N
- SMILES： S(CCCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 196.05900
- Monoisotopic Mass: 196.05917210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Stability/Shelf Life: Store Under Inert Atmosphere
- PSA: 67.82000
- LogP: 3.34030
Hexyl Methanethiosulfonate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Hexyl Methanethiosulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H297150-50mg |
Hexyl Methanethiosulfonate |
53603-16-0 | 50mg |
$ 121.00 | 2023-09-07 | ||
| TRC | H297150-100mg |
Hexyl Methanethiosulfonate |
53603-16-0 | 100mg |
$ 201.00 | 2023-09-07 | ||
| TRC | H297150-250mg |
Hexyl Methanethiosulfonate |
53603-16-0 | 250mg |
$460.00 | 2023-05-18 | ||
| TRC | H297150-500mg |
Hexyl Methanethiosulfonate |
53603-16-0 | 500mg |
$833.00 | 2023-05-18 | ||
| TRC | H297150-1g |
Hexyl Methanethiosulfonate |
53603-16-0 | 1g |
$1556.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-280777-100mg |
Hexyl Methanethiosulfonate, |
53603-16-0 | 100mg |
￥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-280777-100 mg |
Hexyl Methanethiosulfonate, |
53603-16-0 | 100MG |
￥2,708.00 | 2023-07-10 | ||
| A2B Chem LLC | AG25830-50mg |
HEXYL METHANETHIOSULFONATE |
53603-16-0 | 50mg |
$577.00 | 2024-04-19 | ||
| A2B Chem LLC | AG25830-100mg |
HEXYL METHANETHIOSULFONATE |
53603-16-0 | 100mg |
$810.00 | 2024-04-19 | ||
| A2B Chem LLC | AG25830-250mg |
HEXYL METHANETHIOSULFONATE |
53603-16-0 | 250mg |
$1168.00 | 2024-04-19 |
Hexyl Methanethiosulfonate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
53603-16-0 (Hexyl Methanethiosulfonate) Related Products
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